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Compound of Interest

Compound Name:
6-Methoxy-N-

ethylquinoliniumiodide

Cat. No.: B1586010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 6-Methoxy-N-ethylquinolinium iodide, a fluorescent probe widely utilized for

the detection and quantification of intracellular chloride ions.

Chemical Structure and Properties
6-Methoxy-N-ethylquinolinium iodide, commonly known as MEQ, is a cationic heterocyclic

organic compound. The structure consists of a quinoline ring system substituted with a

methoxy group at the 6-position and an ethyl group at the nitrogen atom, with iodide as the

counter-ion.

Table 1: Chemical and Physical Properties of 6-Methoxy-N-ethylquinolinium iodide
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Property Value Source

IUPAC Name
6-methoxy-1-ethylquinolin-1-

ium iodide
N/A

Synonyms MEQ [1]

CAS Number 34373-76-7 [2]

Molecular Formula C12H14INO [2]

Molecular Weight 315.15 g/mol [3]

Appearance Solid [3]

Solubility Soluble in DMSO [3]

Excitation Wavelength ~318-344 nm [3][4]

Emission Wavelength ~442-447 nm [3][4]

Synthesis of 6-Methoxy-N-ethylquinolinium iodide
The synthesis of 6-Methoxy-N-ethylquinolinium iodide is typically achieved through the N-

alkylation of 6-methoxyquinoline with ethyl iodide. While a specific, detailed protocol for this

exact transformation is not readily available in published literature, a general procedure can be

outlined based on standard methods for the synthesis of N-alkylquinolinium halides.

Proposed Experimental Protocol for Synthesis
Materials:

6-Methoxyquinoline

Ethyl iodide

Acetonitrile (anhydrous)

Diethyl ether (anhydrous)

Round-bottom flask
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Reflux condenser

Magnetic stirrer with hotplate

Inert atmosphere (Nitrogen or Argon)

Büchner funnel and filter paper

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 6-

methoxyquinoline (1 equivalent) in anhydrous acetonitrile.

Addition of Alkylating Agent: To the stirred solution, add an excess of ethyl iodide (1.5 - 2

equivalents).

Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation of Product: After the reaction is complete, cool the mixture to room temperature.

The product, 6-Methoxy-N-ethylquinolinium iodide, is expected to precipitate out of the

solution. If no precipitate forms, the solvent can be partially removed under reduced

pressure.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

Drying: Dry the purified product under vacuum to obtain 6-Methoxy-N-ethylquinolinium iodide

as a solid.

Characterization: The identity and purity of the synthesized compound should be confirmed

using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Disclaimer:This is a generalized protocol and may require optimization for yield and purity.

Characterization Data
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Authenticated, publicly available experimental spectra for 6-Methoxy-N-ethylquinolinium iodide

are not readily found. The following table summarizes the expected and reported spectral

properties.

Table 2: Spectral and Characterization Data

Technique Data

¹H NMR Data not available in searched literature.

¹³C NMR Data not available in searched literature.

IR Spectroscopy Data not available in searched literature.

Mass Spectrometry Data not available in searched literature.

Fluorescence
Excitation: ~318-344 nm, Emission: ~442-447

nm[3][4]

Application as a Fluorescent Chloride Indicator
6-Methoxy-N-ethylquinolinium iodide is a well-established fluorescent probe for the

measurement of intracellular chloride concentration. Its fluorescence is quenched by chloride

ions through a process of collisional quenching.

Mechanism of Action: Collisional Quenching
The fluorescence quenching of MEQ by chloride ions follows the Stern-Volmer relationship. In

this dynamic quenching process, the chloride ion collides with the excited state of the MEQ

fluorophore, leading to a non-radiative decay to the ground state and a decrease in

fluorescence intensity. The degree of quenching is proportional to the concentration of the

quencher (chloride ions).
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Caption: Mechanism of MEQ fluorescence quenching by chloride ions.

Experimental Protocol: Measurement of Intracellular
Chloride
A common application of MEQ is the measurement of changes in intracellular chloride

concentration in living cells. This often involves the use of its membrane-permeable precursor,

dihydro-MEQ (diH-MEQ).

Protocol for Cell Loading with diH-MEQ:

Preparation of diH-MEQ: A fresh solution of the membrane-permeable diH-MEQ must be

prepared immediately before use by the reduction of MEQ with sodium borohydride.

Dissolve MEQ in a suitable solvent (e.g., methanol).

Add a molar excess of sodium borohydride.
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Monitor the reaction (loss of fluorescence) to confirm the formation of diH-MEQ.

Neutralize any excess sodium borohydride carefully.

Cell Loading:

Culture cells to the desired confluency on a suitable imaging plate or coverslip.

Wash the cells with a chloride-free buffer.

Incubate the cells with the freshly prepared diH-MEQ solution in a chloride-free buffer for a

specific duration (e.g., 30-60 minutes) at 37°C. diH-MEQ will diffuse across the cell

membrane.

Intracellular Oxidation: Once inside the cells, diH-MEQ is oxidized back to the membrane-

impermeant MEQ, trapping the fluorescent indicator in the cytoplasm.

Fluorescence Measurement:

Wash the cells to remove any extracellular dye.

Mount the cells on a fluorescence microscope (e.g., a confocal microscope).

Excite the cells at the appropriate wavelength (~340 nm) and record the fluorescence

emission (~440 nm).

Changes in intracellular chloride concentration can be induced by treating the cells with

agonists or ionophores, and the corresponding changes in MEQ fluorescence can be

recorded over time.
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Caption: Experimental workflow for intracellular chloride measurement using MEQ.

Data Presentation
Table 3: Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 315.15 g/mol [3]

Excitation Maximum ~318-344 nm [3][4]

Emission Maximum ~442-447 nm [3][4]

Conclusion
6-Methoxy-N-ethylquinolinium iodide is a valuable tool for researchers studying chloride ion

homeostasis and transport in biological systems. Its utility as a fluorescent indicator, particularly

when used in its reducible, membrane-permeable form, allows for real-time monitoring of

intracellular chloride dynamics. While a detailed, peer-reviewed synthesis protocol and a

complete set of authenticated characterization data are not readily available in the public

domain, the general principles of its synthesis and its application in fluorescence microscopy

are well-established. This guide provides a foundational understanding for the effective use of

this important chemical probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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